Cas no 651328-32-4 (Acetamide, N-[4-[methyl(1-phenylethyl)amino]phenyl]-)

Acetamide, N-[4-[methyl(1-phenylethyl)amino]phenyl]- structure
651328-32-4 structure
Product Name:Acetamide, N-[4-[methyl(1-phenylethyl)amino]phenyl]-
CAS No:651328-32-4
MF:C17H20N2O
MW:268.353504180908
CID:405611
PubChem ID:71376851
Update Time:2025-04-19

Acetamide, N-[4-[methyl(1-phenylethyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[4-[methyl(1-phenylethyl)amino]phenyl]-
    • N-[4-[methyl(1-phenylethyl)amino]phenyl]acetamide
    • DTXSID80799521
    • N-{4-[Methyl(1-phenylethyl)amino]phenyl}acetamide
    • 651328-32-4
    • Inchi: 1S/C17H20N2O/c1-13(15-7-5-4-6-8-15)19(3)17-11-9-16(10-12-17)18-14(2)20/h4-13H,1-3H3,(H,18,20)
    • InChI Key: BBFQXMPGBFQPKQ-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1C=CC(=CC=1)N(C)C(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 268.1577
  • Monoisotopic Mass: 268.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34
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